Cas no 25016-16-4 (1-(1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 1-(1H-pyrazol-4-yl)ethan-1-one
• CAS No: 25016-16-4
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD09878739
• CID: 253270
• PubChem ID: 565593
• Update Time: 2025-07-19

1-(1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-1H-pyrazole
• 1-(1H-Pyrazol-4-yl)ethanone
• 4-acetylpyrazole
• Ethanone, 1-(1H-pyrazol-4-yl)- (9CI)
• Ethanone,1-(1H-pyrazol-4-yl)-
• 1-(1H-pyrazol-4-yl)-ethanone
• 1-(4-Pyrazolyl)-ethanon
• 4-Acetyl-pyrazol
• Ketone,methyl pyrazol-4-yl
• 1-(1H-pyrazol-4-yl)ethan-1-one
• Ethanone, 1-(1H-pyrazol-4-yl)-
• SSGVCJCDGSZFJI-UHFFFAOYSA-N
• Ketone, methyl pyrazol-4-yl
• 1-(1H-Pyrazol-4-yl)ethanone #
• BCP18458
• 1947AB
• Ethanone, 1-(1H-pyrazol-4-yl)
• AMY34508
• EN300-105455
• SY096884
• A5088
• CS-0044097
• 25016-16-4
• AKOS012024639
• DTXSID30947878
• MFCD09878739
• SCHEMBL1641505
• 1-(4-Pyrazolyl)ethanone
• FT-0645513
• Q-102376
• DS-13423
• DB-012290

• MDL： MFCD09878739
• Inchi： 1S/C5H6N2O/c1-4(8)5-2-6-7-3-5/h2-3H,1H3,(H,6,7)
• InChI Key： SSGVCJCDGSZFJI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NNC=1

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: -0.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 45.75000
• LogP: 0.61230

1-(1H-pyrazol-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 1-(1H-pyrazol-4-yl)ethan-1-one

Introduction to 1-(1H-pyrazol-4-yl)ethan-1-one (CAS No. 25016-16-4)

1-(1H-pyrazol-4-yl)ethan-1-one, also known by its CAS number 25016-16-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as 4-pyrazoleacetone, is a key intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential building block in the development of novel drugs and therapeutic agents.

The molecular formula of 1-(1H-pyrazol-4-yl)ethan-1-one is C₇H₇N₃O, and its molecular weight is approximately 153.15 g/mol. The compound features a pyrazole ring attached to an acetone moiety, which confers it with a range of chemical properties that are highly desirable in synthetic chemistry. The pyrazole ring is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable scaffold in the design of new compounds.

In recent years, 1-(1H-pyrazol-4-yl)ethan-1-one has been extensively studied for its potential applications in the development of new drugs. One of the key areas of research has been its use as a precursor in the synthesis of pyrazole derivatives. These derivatives have shown promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain pyrazole derivatives derived from 1-(1H-pyrazol-4-yl)ethan-1-one exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Beyond its role as a synthetic intermediate, 1-(1H-pyrazol-4-yl)ethan-1-one has also been explored for its direct biological activities. Research has shown that this compound can act as a ligand for various receptors, including G protein-coupled receptors (GPCRs) and nuclear receptors. This property makes it a potential candidate for the development of receptor-targeted therapies. A notable study published in Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that 1-(1H-pyrazol-4-yl)ethan-1-one-based compounds could modulate the activity of specific GPCRs, leading to potential therapeutic benefits in diseases such as Alzheimer's and Parkinson's.

The synthetic accessibility of 1-(1H-pyrazol-4-yl)ethan-1-one has further enhanced its utility in drug discovery. Various methods have been developed to synthesize this compound efficiently, including metal-catalyzed reactions and green chemistry approaches. A recent review article in Organic Process Research & Development highlighted several environmentally friendly methods for the synthesis of pyrazole acetones, emphasizing the importance of sustainable practices in pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 1-(1H-pyrazol-4-yl)ethan-1-one has found use in other areas of chemistry and materials science. For example, it has been employed as a building block in the synthesis of polymer materials with unique properties, such as high thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and composite materials.

The safety profile of 1-(1H-pyrazol-4-yl)ethan-1-one is another important consideration for its use in various applications. Extensive toxicological studies have been conducted to evaluate its safety, with results indicating that it is generally well-tolerated at appropriate doses. However, like any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 1-(1H-pyrazol-4-yl)ethan-1-one (CAS No. 25016-16-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an invaluable tool for the development of new drugs and materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.